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Compound of Interest

Compound Name: 5-Oxodecanoyl-CoA

Cat. No.: B15550595 Get Quote

This guide provides immediate and essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with 5-Oxodecanoyl-
CoA. Adherence to these protocols is critical for ensuring a safe laboratory environment and

maintaining experimental integrity.

Chemical Identifier:

Name: 5-Oxodecanoyl-CoA

Synonyms: 5-Oxodecanoyl-coenzyme A

Hazard Identification and Classification
5-Oxodecanoyl-CoA is classified with the following hazards:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.[1]

Skin irritation (Category 2), H315: Causes skin irritation.[1]

Eye irritation (Category 2), H319: Causes serious eye irritation.[1]

Specific target organ toxicity, single exposure (Category 3), H335: May cause respiratory

irritation.[1]

Signal Word: Warning[1]
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Hazard Pictogram:

GHS07: Exclamation mark

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 5-Oxodecanoyl-CoA
to minimize exposure and ensure personal safety.

PPE Category Item Specification Rationale

Hand Protection
Chemical-resistant

gloves

Nitrile or neoprene,

powder-free.

To prevent skin

contact and irritation.

Eye Protection
Safety glasses or

goggles

Conforming to OSHA

or EN 149 standards.

To protect against

splashes and eye

irritation.

Body Protection
Laboratory coat or

disposable gown
---

To protect skin and

clothing from

contamination.

Respiratory Protection

NIOSH/MSHA or

European Standard

EN 149 approved

respirator

Required when

handling the

substance as a

powder or if

dust/aerosols may be

generated.

To prevent respiratory

tract irritation.

Safe Handling and Storage Protocols
Proper handling and storage are crucial to maintain the stability of 5-Oxodecanoyl-CoA and

prevent accidental exposure.

Handling:

Avoid contact with skin, eyes, and clothing.

Avoid ingestion and inhalation.
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Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the solid form to avoid dust generation.

Wash hands thoroughly after handling.

Remove contaminated clothing and wash it before reuse.

Storage:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed.

Store away from incompatible substances.

For specific storage temperatures, refer to the Certificate of Analysis, though room

temperature is generally acceptable in the continental US.

Emergency and First Aid Procedures
In case of exposure, follow these first aid measures immediately.

Exposure Route First Aid Measures

If on Skin Wash with plenty of soap and water.

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

If Inhaled
Remove the person to fresh air and keep them

comfortable for breathing.

If Swallowed
Call a poison center or doctor if you feel unwell.

Rinse mouth.

Spill and Disposal Plan
Spill Containment:
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Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For powders, carefully scoop the material into a suitable container for disposal. For

solutions, absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a

sealed container.

Clean: Decontaminate the spill area thoroughly.

Disposal:

Dispose of 5-Oxodecanoyl-CoA and any contaminated materials in sealed, properly labeled

containers.

All disposal must be in accordance with local, regional, and national regulations. Do not

allow the product to enter the sewage system or household garbage.

Experimental Workflow: Handling 5-Oxodecanoyl-
CoA
The following diagram outlines the standard procedure for handling 5-Oxodecanoyl-CoA in a

laboratory setting.
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Preparation

Handling

Post-Handling

Waste Disposal

Don Personal Protective Equipment (PPE)
(Gloves, Gown, Eye Protection)

Prepare Well-Ventilated Workspace
(Chemical Fume Hood)

Retrieve 5-Oxodecanoyl-CoA from Storage

Weigh or Aliquot Material

Prepare Solution (if applicable)

Return Stock to Storage

Collect Waste in a Labeled, Sealed Container

Decontaminate Work Area

Remove and Dispose of PPE

Wash Hands Thoroughly

Dispose of Waste According to
Institutional and Local Regulations

Click to download full resolution via product page

Caption: Standard workflow for handling 5-Oxodecanoyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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